Cas no 35431-26-6 (5-Hydroxy-2-methoxybenzaldehyde)

• Product Name: 5-Hydroxy-2-methoxybenzaldehyde
• CAS No: 35431-26-6
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD03820046
• CID: 886238
• PubChem ID: 358341
• Update Time: 2025-10-29

5-Hydroxy-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-2-methoxybenzaldehyde
• 2-Methoxy-5-hydroxybenzaldehyd
• 3-hydroxy-6-methoxybenzaldehyde
• 5-Hydroxy-2-methoxybenzaldehyd
• 5-hydroxy-2-methoxy-benzaldehyde
• AC1L7CF4
• CTK4H4519
• NSC618306
• SBB072119
• STK663890
• 5-hydroxy-2-methoxy benzaldehyde
• AK108464
• 5-hydroxy-2-methoxybenzaidehyde
• 2-methoxy-5-hydroxybenzaldehyde
• HWNIBJPEJAWOTR-UHFFFAOYSA-N
• Benzaldehyde, 5-hydroxy-2-methoxy-
• FCH835867
• 4417AB
• OR318031
• NCI6
• C74824
• AKOS005526257
• SY104272
• CHEMBL1988977
• SCHEMBL1647101
• FT-0678639
• NSC-618306
• CS-W006530
• A874613
• DS-3949
• 35431-26-6
• 5-hydroxy-2-methoxybenzaldehyde, AldrichCPR
• MFCD03820046
• DTXSID10326844
• BB 0237651
• NCI60_005535
• ALBB-024747
• 5-Hydroxy-2-methoxybenzaldehyde

• MDL： MFCD03820046
• Inchi： 1S/C8H8O3/c1-11-8-3-2-7(10)4-6(8)5-9/h2-5,10H,1H3
• InChI Key： HWNIBJPEJAWOTR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53

5-Hydroxy-2-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT, AIR SENSITIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-Hydroxy-2-methoxybenzaldehyde

5-Hydroxy-2-methoxybenzaldehyde (CAS No. 35431-26-6): A Key Intermediate in Modern Pharmaceutical and Chemical Research

5-Hydroxy-2-methoxybenzaldehyde, with the chemical identifier CAS No. 35431-26-6, is a versatile and highly valuable compound in the realm of organic synthesis and pharmaceutical development. This aromatic aldehyde, characterized by its hydroxyl and methoxy substituents on a benzene ring, has garnered significant attention due to its broad utility in the synthesis of biologically active molecules. Its structural features make it an ideal precursor for the development of novel therapeutic agents, particularly in the areas of anticancer, anti-inflammatory, and antimicrobial applications.

The compound’s molecular structure, consisting of a benzene ring substituted with a hydroxyl group at the 5-position and a methoxy group at the 2-position, along with an aldehyde functional group at the 1-position, endows it with unique reactivity. This reactivity allows for facile functionalization through various chemical transformations, making it a cornerstone in the synthesis of complex heterocyclic compounds. In recent years, advancements in synthetic methodologies have further highlighted its importance as a building block in medicinal chemistry.

One of the most compelling aspects of 5-Hydroxy-2-methoxybenzaldehyde is its role in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds that modulate kinases and other enzymes implicated in cancer progression. The presence of both hydroxyl and methoxy groups provides multiple sites for selective functionalization, enabling chemists to design molecules with precise pharmacological profiles. Recent research has shown that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, which are key players in signal transduction pathways involved in tumor growth and metastasis.

In addition to its applications in oncology, 5-Hydroxy-2-methoxybenzaldehyde has shown promise in the treatment of inflammatory diseases. The hydroxyl group can be oxidized to form a phenol moiety, which is known to possess anti-inflammatory properties. Researchers have leveraged this capability to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional agents. The methoxy group also contributes to the stability and bioavailability of these derivatives, making them attractive candidates for clinical development.

The compound’s antimicrobial properties have also been extensively explored. Aldehydes are well-known for their ability to disrupt microbial cell membranes and inhibit microbial growth. By incorporating 5-Hydroxy-2-methoxybenzaldehyde into synthetic schemes, scientists have generated a series of antimicrobial agents effective against Gram-positive and Gram-negative bacteria, as well as fungi. These findings are particularly relevant in light of the growing threat of antibiotic-resistant pathogens, where novel antimicrobial strategies are urgently needed.

The synthesis of 5-Hydroxy-2-methoxybenzaldehyde itself is another area where recent innovations have made significant strides. Traditional methods often rely on multi-step processes involving harsh reagents and low yields. However, modern approaches such as catalytic asymmetric hydrogenation and microwave-assisted synthesis have improved efficiency and reduced environmental impact. These advancements not only make the compound more accessible but also open up new avenues for its derivative synthesis. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions on the benzene ring, expanding the chemical space available for drug discovery.

The role of computational chemistry in optimizing synthetic routes for 5-Hydroxy-2-methoxybenzaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes with high accuracy, thereby minimizing experimental trials. Machine learning algorithms have further enhanced this capability by identifying novel synthetic pathways based on large datasets of known reactions. These computational tools are particularly valuable in drug discovery pipelines, where rapid screening of potential candidates is essential.

Another exciting application of 5-Hydroxy-2-methoxybenzaldehyde lies in its use as a chiral building block for enantioselective synthesis. Many biologically active molecules exhibit stereoselectivity, meaning that their biological activity depends on their absolute configuration. By synthesizing enantiomerically pure derivatives of this compound, chemists can develop drugs with enhanced potency and reduced toxicity. Recent studies have highlighted its use in constructing chiral ligands for asymmetric catalysis, which are critical for producing enantiomerically enriched compounds on an industrial scale.

The future prospects for 5-Hydroxy-2-methoxybenzaldehyde are vast and promising. As our understanding of biological pathways continues to grow, so does the demand for sophisticated molecular tools like this compound to modulate these pathways effectively. Innovations in synthetic chemistry will undoubtedly continue to unlock new applications for 5-Hydroxy-2-methoxybenzaldehyde, making it an indispensable asset in both academic research and industrial pharmaceutical development.